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Compound of Interest

Compound Name: Diphenylmethane

Cat. No.: B089790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1'-
methylenedibenzene, also known as diphenylmethane. The information is presented to
support research, development, and application activities where this compound is utilized.

~hemical Identi

Systematic Name 1,1'-Methylenedibenzene
Common Name Diphenylmethane

CAS Number 101-81-5[1]

Molecular Formula Ci3H12[1][2]

Molecular Weight 168.23 g/mol [1]

Two phenyl groups attached to a central
Structure

methylene bridge.

Physical Properties

The physical characteristics of 1,1'-methylenedibenzene are summarized in the table below,
providing a consolidated reference for laboratory and developmental work.
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Property Value Conditions
Colorless liquid or white Standard temperature and

Appearance .
solid[3][4] pressure
Aromatic, pleasant, described

Odor as similar to oranges or
floral[2][4]

_ _ 221t025.4°C (72t0 77.7 °F;

Melting Point

295 t0 298.5 K)[2][3]
- _ 264 - 264.5 °C (507 - 508.1 °F;

Boiling Point At 760 mmHg
537 - 537.6 K)[2][3]

Density 1.006 g/mL (liquid)[3] At 20 °C

1.0008 g/cm? (liquid)[2] At26°C/4°C

1.3421 g/cm? (solid)[2] At10°C/4°C

. Insoluble in water; Soluble in

Solubility ]
organic solvents[4]

Vapor Pressure 0.00821 mmHg[2] At 25 °C

Vapor Density 5.8 (Air = 1)[2]

Flash Point 130 °C (266 °F)[2] Closed cup

Refractive Index 1.57683[2] At 20 °C/D

Experimental Protocols

Detailed methodologies for determining the key physical properties of 1,1'-methylenedibenzene

are outlined below. These protocols are standard laboratory procedures applicable to this and

similar organic compounds.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a crucial indicator of purity.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 1,1'-methylenedibenzene
Procedure:

o Sample Preparation: A small amount of finely powdered, dry 1,1'-methylenedibenzene is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
solid into the sealed end, aiming for a sample height of 2-3 mm.[5]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. For pure compounds, this range is typically narrow (0.5-1.0
°C).[6]

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Apparatus:
e Thiele tube or a small-scale distillation apparatus[7]
o Small test tube (e.g., Durham tube)[7]

o Capillary tube (sealed at one end)
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e Thermometer

e Heat source (e.g., Bunsen burner or heating mantle)
e Mineral oil (for Thiele tube method)

Procedure (Micro method using a Thiele tube):

o Sample Preparation: A small amount (a few drops) of liquid 1,1'-methylenedibenzene is
placed in a small test tube. A capillary tube, with its sealed end up, is placed inside the test
tube containing the liquid.[8]

o Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then placed in a
Thiele tube containing mineral oil.[7]

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.[9]

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. Heating is continued until a continuous and rapid stream of bubbles is
observed. The heat is then removed.

e Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will slow
down and eventually stop. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[9]

Density is the mass of a substance per unit volume. For a liquid like 1,1'-methylenedibenzene,
this can be determined using a pycnometer or by simply measuring the mass of a known
volume.

Apparatus:
o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.
e Thermometer

o Water bath (for temperature control)
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Procedure (using a graduated cylinder and balance):

Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately
measured using an analytical balance.

Volume of Liquid: A specific volume of 1,1'-methylenedibenzene is carefully measured into
the graduated cylinder.

Mass of Container and Liquid: The total mass of the graduated cylinder containing the liquid
is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the total mass. The density is then calculated by dividing the mass of the liquid
by its volume.[10] It is crucial to record the temperature at which the measurement is made,
as density is temperature-dependent.[10]

Spectroscopic Data

While detailed spectra are beyond the scope of this guide, the expected spectroscopic features

of 1,1'-methylenedibenzene are as follows:

'H NMR: The proton NMR spectrum is expected to show a singlet for the two methylene
protons (CH2) and a multiplet for the ten aromatic protons (phenyl groups).[11]

13C NMR: The carbon NMR spectrum will show a peak for the methylene carbon and distinct
peaks for the carbons of the phenyl rings.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound.[12]

IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for C-H
stretching in the aromatic and aliphatic regions, as well as C=C stretching from the phenyl
rings.

Logical Relationships and Workflows

At present, there are no established, complex signaling pathways or intricate experimental

workflows directly centered on 1,1'-methylenedibenzene that would necessitate a detailed
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graphical representation. The primary utility of this compound lies in its role as a fundamental
building block in organic synthesis and as a reference compound.

Should specific workflows be developed, such as in a multi-step synthesis or a metabolic
pathway analysis, a flowchart could be generated to illustrate the sequence of events. For
instance, a simple synthetic workflow could be represented as:

Reaction Step 1

> Reaction Step 2
(e.g., Friedel-Crafts alkylation)

(e.g., Purification)

A/

Intermediate Product >

A/

Starting Materials 1,1'-Methylenedibenzene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,1'-methylenedibenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 1,1'-Methylenedibenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089790#physical-properties-of-1-1-
methylenedibenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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